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Compound of Interest

Compound Name: ML277

Cat. No.: B560125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and use of stock

solutions of ML277, a potent and selective activator of the KCNQ1 (Kv7.1) potassium channel.

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction to ML277
ML277 is a small molecule compound that acts as a highly selective activator of the voltage-

gated potassium channel KCNQ1, also known as Kv7.1.[1][2][3] It exhibits an EC50 value of

approximately 260 nM.[1][2][3][4] ML277 displays remarkable selectivity, with over 100-fold

greater potency for KCNQ1 compared to other potassium channels such as KCNQ2, KCNQ4,

and hERG.[1][2][4] In cellular and tissue models, ML277 has been shown to augment the

slowly activating delayed rectifier potassium current (IKs) in cardiomyocytes, leading to a

shortening of the action potential duration.[1][5][6] This makes it a valuable pharmacological

tool for studying the physiological roles of KCNQ1 channels and for investigating potential

therapeutic strategies for cardiac arrhythmias, such as Long QT syndrome.[5][7]

Chemical and Physical Properties of ML277
A summary of the key chemical and physical properties of ML277 is provided in the table below

for easy reference.
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Property Value Reference(s)

Molecular Weight 471.59 g/mol [1][2][8]

Molecular Formula C₂₃H₂₅N₃O₄S₂ [1][2][8]

Appearance White to off-white solid [8]

Purity ≥98% [1]

CAS Number 1401242-74-7 [1][8]

Solubility in DMSO ≥ 56 mg/mL (118.75 mM) [8]

Soluble to 100 mM [1]

94 mg/mL (199.32 mM) [3]

Solubility in Ethanol 2 mg/mL [3]

Solubility in Water Insoluble [3]

Solubility in PBS
Limited; shows instability at 24

and 48 hours
[4]

Signaling Pathway of ML277 Action
ML277 directly targets the KCNQ1 potassium channel, which is a voltage-gated channel crucial

for the repolarization phase of the cardiac action potential. The diagram below illustrates the

mechanism of action of ML277.
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Caption: Mechanism of action of ML277 on the KCNQ1 channel.
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Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of ML277 in dimethyl

sulfoxide (DMSO). It is recommended to use fresh, anhydrous DMSO to ensure maximum

solubility.[3]

Materials:

ML277 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Equilibrate ML277: Allow the vial of ML277 powder to come to room temperature before

opening to prevent condensation of moisture.

Weigh ML277: Accurately weigh out a precise amount of ML277 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.716

mg of ML277 (Molecular Weight = 471.59 g/mol ).

Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the

ML277 powder. For the example above, add 1 mL of DMSO.

Dissolve ML277: Vortex the solution vigorously until the ML277 is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.[3] Store the

aliquots as recommended in the storage table below.
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This protocol outlines the preparation of a 10 µM working solution from the 10 mM stock

solution. This is a common concentration used in cell-based assays.

Materials:

10 mM ML277 stock solution in DMSO

Appropriate experimental buffer or cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ML277 stock solution at room

temperature.

Calculate Dilution: Use the formula C1V1 = C2V2 to calculate the volume of the stock

solution needed.

C1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution to be determined

C2 = Desired final concentration of working solution (10 µM)

V2 = Desired final volume of working solution (e.g., 1 mL)

V1 = (10 µM * 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Prepare Working Solution: Add 1 µL of the 10 mM ML277 stock solution to 999 µL of the

experimental buffer or cell culture medium to obtain a final volume of 1 mL with a

concentration of 10 µM.

Mix and Use: Gently mix the working solution by pipetting up and down or by gentle

vortexing. The working solution is now ready for use in your experiment. It is important to

note that the stability of ML277 in aqueous solutions like PBS is limited, and it is
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recommended to prepare fresh working solutions for each experiment and use them

promptly.[4]

Experimental Workflow
The following diagram illustrates the overall workflow for the preparation of ML277 stock and

working solutions.

Stock Solution Preparation Working Solution Preparation

Weigh ML277 Powder Dissolve in Anhydrous DMSO Vortex to Homogenize Aliquot for Storage Store at -20°C or -80°C Thaw Stock Aliquot Dilute in Experimental Buffer Mix Gently Use Immediately in Experiment
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Caption: Workflow for preparing ML277 solutions.

Storage and Stability
Proper storage of ML277 as a solid and in solution is critical to maintain its activity. The

following table provides recommended storage conditions.

Form
Storage
Temperature

Duration Reference(s)

Solid Powder -20°C 3 years [8]

4°C 2 years [8]

Stock Solution in

DMSO
-80°C 2 years [3][8]

-20°C 1 year [3][8]

Note: It is strongly advised to aliquot stock solutions to prevent degradation from multiple

freeze-thaw cycles.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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